Cas no 1803703-11-8 (Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1803703-11-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4799203
• Update Time: 2025-06-28

Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H6ClF2NO2/c1-14-8(13)4-2-12-3-5(9)6(4)7(10)11/h2-3,7H,1H3
• InChI Key： HGHGDACJUKBMAL-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1803703-11-8)

Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1803703-11-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a chloro substituent and a difluoromethyl group, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate is driven by its potential role in the development of novel pharmaceuticals and crop protection agents. Researchers are increasingly exploring its utility in creating bioactive molecules that target specific enzymes or pathways. For instance, its pyridine-5-carboxylate moiety is often leveraged in drug design due to its ability to enhance binding affinity and metabolic stability. This aligns with current trends in precision medicine and sustainable agriculture, where efficiency and environmental impact are paramount concerns.

From a synthetic chemistry perspective, CAS No. 1803703-11-8 offers several advantages. The presence of both chloro and difluoromethyl groups allows for selective transformations, enabling chemists to tailor the compound for specific applications. This flexibility is particularly relevant in the context of green chemistry, where minimizing waste and optimizing reaction conditions are critical. Recent studies have highlighted its use in catalyzed cross-coupling reactions, which are pivotal for constructing complex molecular architectures with high efficiency.

In the agrochemical sector, Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate is being investigated for its potential to develop next-generation pesticides and herbicides. The difluoromethyl group, in particular, is known to improve the bioavailability and persistence of active ingredients, addressing challenges related to resistance and environmental degradation. This resonates with the increasing demand for sustainable pest control solutions that balance efficacy with ecological safety.

The compound’s relevance extends to material science as well. Its pyridine backbone is a common motif in organic electronic materials, such as those used in OLEDs and sensors. Researchers are exploring its incorporation into polymers and small-molecule semiconductors to enhance performance metrics like charge transport and stability. This intersection of chemistry and technology underscores the multifaceted applications of CAS No. 1803703-11-8.

For those seeking detailed synthetic protocols or analytical data for Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate, recent publications and patent filings provide valuable insights. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its purity and suitability for further derivatization. Additionally, computational modeling studies have shed light on its molecular interactions and reactivity patterns, offering a deeper understanding of its behavior in various chemical contexts.

As the scientific community continues to explore the potential of Methyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate, its role in advancing drug discovery, agrochemical innovation, and material engineering is expected to expand. With its unique structural features and broad applicability, this compound exemplifies the synergy between chemical diversity and functional utility, making it a subject of enduring interest for researchers and industry professionals alike.